Cas no 140646-34-0 (5-ethylthiophene-2-sulfonamide)

5-Ethylthiophene-2-sulfonamide is a sulfonamide derivative featuring a thiophene ring substituted with an ethyl group at the 5-position. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate or active pharmacophore. The sulfonamide moiety enhances binding affinity to biological targets, while the ethyl-thiophene scaffold contributes to favorable lipophilicity and metabolic stability. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s well-defined synthetic pathway and stability under standard conditions further support its utility in industrial and academic research settings.

5-ethylthiophene-2-sulfonamide structure

140646-34-0 structure

Product Name:5-ethylthiophene-2-sulfonamide

CAS No:140646-34-0

MF:C₆H₉NO₂S₂

MW:191.27115893364

MDL:MFCD14649956

CID:102066

PubChem ID:15669311

Update Time:2025-06-06

5-ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenesulfonamide,5-ethyl-
- 5-ethyl-2-Thiophenesulfonamide
- 5-ethylthiophene-2-sulfonamide
- 2-Thiophenesulfonamide,5-ethyl-(9CI)
- AKOS010294920
- 140646-34-0
- FT-0752961
- SCHEMBL4648549
- CS-0244167
- OSQLGPYKHWNEJD-UHFFFAOYSA-N
- EN300-272768
- F8884-5976
- DB-063343
- MDL： MFCD14649956
- Inchi： 1S/C6H9NO2S2/c1-2-5-3-4-6(10-5)11(7,8)9/h3-4H,2H2,1H3,(H2,7,8,9)
- InChI Key： OSQLGPYKHWNEJD-UHFFFAOYSA-N
- SMILES： S(C1=CC=C(CC)S1)(N)(=O)=O

Computed Properties

Exact Mass: 191.00747088g/mol
Monoisotopic Mass: 191.00747088g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 96.8Å²

5-ethylthiophene-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E928009-10mg	5-ethylthiophene-2-sulfonamide	140646-34-0		10mg	￥504.00	2022-01-10
TRC	E265001-10mg	5-Ethylthiophene-2-sulfonamide	140646-34-0		10mg	$64.00	2023-05-18
TRC	E265001-50mg	5-Ethylthiophene-2-sulfonamide	140646-34-0		50mg	$190.00	2023-05-18
TRC	E265001-100mg	5-Ethylthiophene-2-sulfonamide	140646-34-0		100mg	$282.00	2023-05-18
Enamine	EN300-272768-0.05g	5-ethylthiophene-2-sulfonamide	140646-34-0	95.0%	0.05g	$179.0	2025-03-20
Enamine	EN300-272768-0.1g	5-ethylthiophene-2-sulfonamide	140646-34-0	95.0%	0.1g	$268.0	2025-03-20
Enamine	EN300-272768-0.25g	5-ethylthiophene-2-sulfonamide	140646-34-0	95.0%	0.25g	$383.0	2025-03-20
Enamine	EN300-272768-0.5g	5-ethylthiophene-2-sulfonamide	140646-34-0	95.0%	0.5g	$601.0	2025-03-20
Enamine	EN300-272768-1.0g	5-ethylthiophene-2-sulfonamide	140646-34-0	95.0%	1.0g	$770.0	2025-03-20
Enamine	EN300-272768-2.5g	5-ethylthiophene-2-sulfonamide	140646-34-0	95.0%	2.5g	$1509.0	2025-03-20